(2Z)-2-[2-(4-tert-butylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one

• IUPAC Name: (2Z)-2-[2-(4-tert-butylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H17NO2S/c1-15(2,3)11-6-4-10(5-7-11)12(17)8-14-16-13(18)9-19-14/h4-8H,9H2,1-3H3,(H,16,18)/b14-8-
• InChI Key: UHLNJOPKVUCCER-ZSOIEALJSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)C=C2NC(=O)CS2
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)/C=C\2/NC(=O)CS2
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol
• CAS No.: 750607-42-2

Description

(2Z)-2-[2-(4-tert-butylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C15H17NO2S and its molecular weight is 275.37. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Novel Calcium Antagonists and Antioxidant Activity

Research has uncovered that certain thiazolidinone derivatives, including structures related to "(2Z)-2-[2-(4-tert-butylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one", exhibit calcium antagonistic activity along with antioxidant properties. These compounds are studied for their potential in managing calcium overload and oxidative stress, which are crucial factors in cardiovascular diseases. One study highlighted the synthesis and evaluation of thiazolidinone derivatives, demonstrating their effect on coronary blood flow and presenting them as novel types of calcium antagonists with significant potential for therapeutic applications (Kato et al., 1999).

Excited-State Intramolecular Proton Transfer (ESIPT) and WOLED Application

Thiazolidinone derivatives have been designed and synthesized for applications in white organic light emitting diodes (WOLEDs). A particular focus was on controlling the reversibility of excited-state intramolecular proton transfer (ESIPT) reactions. The molecular design incorporates the thiazolidinone moiety for tuning the emission properties, showcasing the potential of these compounds in the development of WOLEDs with adjustable color outputs (Zhang et al., 2016).

Synthesis and Biological Activity

There's ongoing interest in synthesizing novel thiazolidin-4-one derivatives for their diverse biological activities. Studies have explored the synthesis under microwave irradiation, leading to compounds with potential anticonvulsant and CNS depressant activities. This showcases the versatility of thiazolidinone scaffolds in medicinal chemistry for developing new therapeutic agents (Nikalje et al., 2015).